Methyl 5-sulfamoylthiophene-3-carboxylate chemical structure and properties
Methyl 5-sulfamoylthiophene-3-carboxylate chemical structure and properties
Structure, Synthesis, and Pharmacological Utility
Executive Summary & Chemical Identity
Methyl 5-sulfamoylthiophene-3-carboxylate is a specialized organosulfur compound serving as a critical scaffold in medicinal chemistry. It belongs to the class of thiophene sulfonamides , a chemical family historically significant for yielding potent Carbonic Anhydrase Inhibitors (CAIs).
Unlike its more common isomer (methyl 3-sulfamoylthiophene-2-carboxylate), this specific 3,5-substituted regioisomer offers unique steric vectors for enzyme active site engagement, particularly in metalloenzymes where the sulfonamide moiety acts as a Zinc-Binding Group (ZBG).
Physicochemical Profile [1][2][3][4][5]
| Property | Data | Note |
| CAS Number | 1341465-46-0 | Unique identifier for this specific regioisomer. |
| Molecular Formula | Contains two distinct sulfur environments.[6] | |
| Molecular Weight | 221.25 g/mol | Low MW, favorable for Fragment-Based Drug Discovery (FBDD). |
| H-Bond Donors | 1 (Sulfonamide | Critical for active site anchoring. |
| H-Bond Acceptors | 4 | Sulfonyl oxygens (2), Ester oxygens (2). |
| Predicted LogP | ~0.8 - 1.2 | Highly lipophilic relative to size; good membrane permeability. |
| pKa (Sulfonamide) | ~10.0 | Weakly acidic; exists as a neutral species at physiological pH (7.4). |
Synthetic Architecture & Manufacturing
The synthesis of methyl 5-sulfamoylthiophene-3-carboxylate is governed by the rules of Electrophilic Aromatic Substitution (EAS) on heteroaromatic rings. The thiophene ring is electron-rich, but the presence of the ester at position 3 directs incoming electrophiles.
Retrosynthetic Logic
-
Regioselectivity: The ester at C3 is electron-withdrawing (meta-directing in benzene, but thiophene rules differ). The sulfur atom at position 1 strongly activates the
-positions (C2 and C5).-
C2: Sterically hindered by the adjacent C3-ester.
-
C5: Sterically accessible and electronically activated.
-
Result: Chlorosulfonation occurs predominantly at C5 , yielding the desired regioisomer.
-
Experimental Protocol
Step 1: Chlorosulfonation (Formation of the Electrophile)
-
Reagents: Methyl thiophene-3-carboxylate, Chlorosulfonic acid (
).[7] -
Procedure:
-
Cool chlorosulfonic acid (5.0 equiv) to 0°C under
atmosphere. -
Add methyl thiophene-3-carboxylate dropwise over 30 minutes. Critical: Exothermic reaction; temperature control prevents decomposition.
-
Allow to warm to room temperature and stir for 2-4 hours.
-
Quench: Pour the reaction mixture slowly onto crushed ice. The sulfonyl chloride intermediate precipitates as a solid or oil.
-
Extract with Dichloromethane (DCM), dry over
, and concentrate.
-
Step 2: Amination (Introduction of the ZBG)
-
Reagents: Intermediate sulfonyl chloride, Aqueous Ammonia (
) or Ammonia gas in THF. -
Procedure:
-
Dissolve the crude sulfonyl chloride in THF or Acetone.
-
Cool to 0°C.
-
Add excess
(or bubble gas). -
Stir for 1 hour. The sulfonamide forms rapidly.
-
Workup: Evaporate solvent, acidify slightly to pH 6 (to protonate any hydrolyzed acid byproducts), and filter the precipitate. Recrystallize from Ethanol/Water.
-
Process Visualization
Figure 1: Synthetic workflow for the production of Methyl 5-sulfamoylthiophene-3-carboxylate via chlorosulfonation.
Pharmacological Utility: Carbonic Anhydrase Inhibition[1][14][15][16]
The primary utility of Methyl 5-sulfamoylthiophene-3-carboxylate lies in its ability to inhibit Carbonic Anhydrases (CAs) . These zinc-metalloenzymes catalyze the reversible hydration of carbon dioxide (
Mechanism of Action (MOA)
-
Zinc Anchoring: The unsubstituted sulfonamide nitrogen (
) exists as an anion ( ) in the enzyme active site. It coordinates directly to the catalytic ion, displacing the zinc-bound water molecule/hydroxide ion required for catalysis. -
Hydrophobic Interaction: The thiophene ring is lipophilic. It interacts with the hydrophobic wall of the enzyme active site (specifically residues Val121, Leu198 in hCA II).
-
Tail Interaction: The methyl ester at position 3 extends towards the hydrophilic region or the "selective pocket," depending on the specific CA isoform (e.g., hCA IX vs hCA II).
Therapeutic Relevance
-
Glaucoma: Inhibition of hCA II in the ciliary body reduces aqueous humor secretion, lowering intraocular pressure (IOP).
-
Oncology: Inhibition of transmembrane isoforms hCA IX and hCA XII , which are overexpressed in hypoxic tumors, disrupts pH regulation in cancer cells, reducing metastasis.
SAR Diagram (Structure-Activity Relationship)
Figure 2: Pharmacophore mapping of the molecule within the Carbonic Anhydrase active site.
Analytical Characterization
To validate the synthesis of CAS 1341465-46-0, the following spectral signatures are required.
NMR Spectroscopy (DMSO-
, 400 MHz)
-
7.50 - 8.00 ppm (2H, broad s): Sulfonamide protons (
). These are exchangeable with . - 7.8 - 8.2 ppm (1H, s): Thiophene proton at C4 .
-
7.6 - 7.9 ppm (1H, s): Thiophene proton at C2 .
-
Note: The C2 proton is typically more deshielded than C4 due to the adjacent ester and sulfur heteroatom.
-
-
3.80 - 3.90 ppm (3H, s): Methyl ester protons (
).
Mass Spectrometry (ESI-MS)
-
Mode: Negative Ion Mode (
) is often more sensitive for sulfonamides due to the acidic N-H proton. -
Expected m/z:
-
Positive Mode:
(May see adducts).
Safety & Handling (MSDS Summary)
-
Hazard Class: Irritant (Skin/Eye).
-
Sulfonamide Allergy Warning: This compound contains a primary sulfonamide moiety. Personnel with sulfa-drug allergies should avoid contact.
-
Reactivity: The methyl ester is susceptible to hydrolysis in strong base or acid. Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent moisture degradation.
References
-
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link
-
PubChem Compound Summary. (2024). Methyl 5-sulfamoylthiophene-3-carboxylate (CAS 1341465-46-0).[4][8] National Center for Biotechnology Information. Link
- Kalinin, V. N., et al. (2012). Synthesis of thiophene-3-carboxylate derivatives via chlorosulfonation. Russian Chemical Bulletin.
-
Nocentini, A., & Supuran, C. T. (2018). Carbonic anhydrase inhibitors as antitumor/antimetastatic agents: a patent review (2008–2018). Expert Opinion on Therapeutic Patents, 28(10), 729-740. Link
Sources
- 1. A novel sulfamoylphenyl-dihydro-thiadiazole derivative as a dual EGFR and carbonic anhydrase inhibitor for cancer therapy | PLOS One [journals.plos.org]
- 2. methyl 5-methyl-4-sulfamoylthiophene-3-carboxylate suppliers & manufacturers in China [m.chemicalbook.com]
- 3. mdpi.com [mdpi.com]
- 4. 1341465-46-0|Methyl 5-sulfamoylthiophene-3-carboxylate|BLD Pharm [bldpharm.com]
- 5. US20060142567A1 - Process for the industrial synthesis of the methyl diester of 5-amino-3-carboxymethyl-4-cyano-2-thiophenecarboxylic acid, and application to the synthesis of bivalent salts of ranelic acid and their hydrates - Google Patents [patents.google.com]
- 6. namiki-s.co.jp [namiki-s.co.jp]
- 7. Methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate | 2090072-28-7 | Benchchem [benchchem.com]
- 8. chemscene.com [chemscene.com]
